CONCANAVALIN A TYPE III
CONCANAVALIN A TYPE III
Concanavalin A is a unique lectin purified from the jack bean, C. ensiformis, that selectively cross-links cell-surface glycoproteins and affects the initiation of cell agglutination, mitogenesis, and apoptosis. Concanavalin A specifically binds to α-mannose and α-galactose structures found in sugars, glycoproteins, and glycolipids and has been used in affinity chromatography purifications of various glycoproteins and cellular structures. At 20 mg/kg concanavalin A is also used to induce liver injury in experimental mouse models of autoimmune hepatitis in order to study immune regulation by macrophages and T cells. Concanavalin A is toxic to several tumor cell lines and has been reported to induce programmed cell death of cortical neurons by a mechanism similar to that of the amyloid β peptide.
Brand Name:
Vulcanchem
CAS No.:
11028-71-0
VCID:
VC0228563
InChI:
InChI=1S/C13H19NO4S.C10H13N5O4/c1-3-9-14(10-4-2)19(17,18)12-7-5-11(6-8-12)13(15)16;1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h5-8H,3-4,9-10H2,1-2H3,(H,15,16);3,6-8,16H,2,4H2,1H3,(H,12,17,18)
SMILES:
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)O.CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)N=[N+]=[N-]
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CONCANAVALIN A TYPE III
CAS No.: 11028-71-0
Main Products
VCID: VC0228563
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CAS No. | 11028-71-0 |
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Product Name | CONCANAVALIN A TYPE III |
IUPAC Name | 1-[4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione;4-(dipropylsulfamoyl)benzoic acid |
Standard InChI | InChI=1S/C13H19NO4S.C10H13N5O4/c1-3-9-14(10-4-2)19(17,18)12-7-5-11(6-8-12)13(15)16;1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h5-8H,3-4,9-10H2,1-2H3,(H,15,16);3,6-8,16H,2,4H2,1H3,(H,12,17,18) |
SMILES | CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)O.CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)N=[N+]=[N-] |
Appearance | A lyophilized powder |
Description | Concanavalin A is a unique lectin purified from the jack bean, C. ensiformis, that selectively cross-links cell-surface glycoproteins and affects the initiation of cell agglutination, mitogenesis, and apoptosis. Concanavalin A specifically binds to α-mannose and α-galactose structures found in sugars, glycoproteins, and glycolipids and has been used in affinity chromatography purifications of various glycoproteins and cellular structures. At 20 mg/kg concanavalin A is also used to induce liver injury in experimental mouse models of autoimmune hepatitis in order to study immune regulation by macrophages and T cells. Concanavalin A is toxic to several tumor cell lines and has been reported to induce programmed cell death of cortical neurons by a mechanism similar to that of the amyloid β peptide. |
PubChem Compound | 155486958 |
Last Modified | Nov 12 2021 |
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